Cas no 2877666-26-5 (4-1-(6-cyclopropylpyridazin-3-yl)pyrrolidine-3-carbonylmorpholine)

• Product Name: 4-1-(6-cyclopropylpyridazin-3-yl)pyrrolidine-3-carbonylmorpholine
• CAS No: 2877666-26-5
• MF: C₁₆H₂₂N₄O₂
• MW: 302.371483325958
• CID: 5330400
• Update Time: 2025-07-15

4-1-(6-cyclopropylpyridazin-3-yl)pyrrolidine-3-carbonylmorpholine Chemical and Physical Properties

Names and Identifiers

• [1-(6-Cyclopropyl-3-pyridazinyl)-3-pyrrolidinyl]-4-morpholinylmethanone
• 4-1-(6-cyclopropylpyridazin-3-yl)pyrrolidine-3-carbonylmorpholine

• Inchi： 1S/C16H22N4O2/c21-16(19-7-9-22-10-8-19)13-5-6-20(11-13)15-4-3-14(17-18-15)12-1-2-12/h3-4,12-13H,1-2,5-11H2
• InChI Key： MLOMLBKMJWNSEW-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=NN=C(C3CC3)C=C2)C1)(N1CCOCC1)=O

Experimental Properties

• Density: 1.290±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 589.6±50.0 °C(Predicted)
• pka: 5.38±0.10(Predicted)

Additional information on 4-1-(6-cyclopropylpyridazin-3-yl)pyrrolidine-3-carbonylmorpholine

Comprehensive Overview of 4-1-(6-cyclopropylpyridazin-3-yl)pyrrolidine-3-carbonylmorpholine (CAS No. 2877666-26-5)

The compound 4-1-(6-cyclopropylpyridazin-3-yl)pyrrolidine-3-carbonylmorpholine, identified by its CAS number 2877666-26-5, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyridazine and pyrrolidine core structures, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its morpholine moiety, which is known to enhance solubility and bioavailability, making it a valuable scaffold for designing novel therapeutics.

In recent years, the demand for heterocyclic compounds like 4-1-(6-cyclopropylpyridazin-3-yl)pyrrolidine-3-carbonylmorpholine has surged due to their versatility in targeting various biological pathways. The cyclopropyl group attached to the pyridazine ring is a key feature that contributes to the compound's stability and binding affinity. This structural attribute aligns with current trends in fragment-based drug design, where small molecular fragments are optimized to improve drug-like properties. As such, this compound is being explored for its potential in treating diseases related to central nervous system (CNS) disorders and inflammatory conditions, areas where patients and researchers alike are seeking innovative solutions.

The synthesis of 4-1-(6-cyclopropylpyridazin-3-yl)pyrrolidine-3-carbonylmorpholine involves sophisticated organic chemistry techniques, including cross-coupling reactions and amide bond formation. These methods are critical for achieving high purity and yield, which are essential for preclinical and clinical studies. Given the growing interest in green chemistry, researchers are also investigating eco-friendly synthetic routes to produce this compound, addressing concerns about sustainability in pharmaceutical manufacturing.

From a pharmacokinetic perspective, 4-1-(6-cyclopropylpyridazin-3-yl)pyrrolidine-3-carbonylmorpholine exhibits promising properties such as moderate lipophilicity and metabolic stability. These characteristics are crucial for oral bioavailability, a hot topic in drug development forums and AI-driven drug discovery platforms. The compound's ability to penetrate the blood-brain barrier (BBB) is another area of active research, as it could unlock new treatments for neurodegenerative diseases like Alzheimer's and Parkinson's, which are frequently searched topics in medical communities.

In addition to its therapeutic potential, 4-1-(6-cyclopropylpyridazin-3-yl)pyrrolidine-3-carbonylmorpholine is also being studied for its role in chemical biology. Scientists are using this compound as a tool to probe enzyme mechanisms and protein-protein interactions, which are fundamental to understanding complex biological systems. This application is particularly relevant in the era of precision medicine, where tailored therapies are becoming the gold standard for patient care.

The safety profile of 4-1-(6-cyclopropylpyridazin-3-yl)pyrrolidine-3-carbonylmorpholine is another critical aspect under investigation. Preliminary studies suggest that the compound has a favorable toxicological profile, but further in vitro and in vivo studies are needed to confirm its suitability for human use. This aligns with the increasing public demand for transparency in drug development, a topic that frequently trends in healthcare discussions and patient advocacy groups.

In summary, 4-1-(6-cyclopropylpyridazin-3-yl)pyrrolidine-3-carbonylmorpholine (CAS No. 2877666-26-5) is a compound of great interest in modern pharmaceutical research. Its unique structural features, combined with its potential therapeutic applications, make it a standout candidate for further exploration. As the scientific community continues to unravel its mysteries, this compound could pave the way for groundbreaking treatments in some of the most challenging medical fields today.